Cas no 42880-22-8 (2-Bromo-3-methylpentanoic acid)

• Product Name: 2-Bromo-3-methylpentanoic acid
• CAS No: 42880-22-8
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 334983
• PubChem ID: 260481
• Update Time: 2025-04-19

2-Bromo-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methylpentanoic acid
• 2-Bromo-3-methylvalericacid
• A-BROMO-B-METHYLVALERIC ACID
• Pentanoicacid, 2-bromo-3-methyl-
• 2-Brom-3-methylvaleriansaeure
• 2-Brom-3-methyl-valeriansaeure
• 2-bromo-3-methyl-valeric acid
• AC1L638J
• AGN-PC-00NAUB
• CTK1D8850
• inactive 2-bromo-3-methyl-valeric acid
• Inakt.2-Brom-3-methyl-valeriansaeure
• NCIOpen2_001296
• NSC91786
• AKOS005266581
• 2-bromo-3-methylpentanoicacid
• SCHEMBL6379756
• FT-0659340
• alpha-bromo-3-methylpentanoic acid
• 2-BROMO-3-METHYLVALERIC ACID
• GQZXYZIKUQUVKE-UHFFFAOYSA-N
• AMY25125
• NSC-91786
• SB45500
• 42880-22-8
• A826047
• SB46788
• DTXSID10293729
• (2S)-2-Bromo-3-methylpentanoic acid
• 1432257-43-6
• DB-070366

• MDL： MFCD00021692
• Inchi： 1S/C6H11BrO2/c1-3-4(2)5(7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)
• InChI Key： GQZXYZIKUQUVKE-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)C(C)CC

Computed Properties

• Exact Mass: 193.99423
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not available
• PSA: 37.3
• LogP: 1.88060
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids